(Z)-methyl 4-(3-((((phenylsulfonyl)methyl)imino)(p-tolyl)methyl)thioureido)benzoate

• IUPAC Name: methyl 4-[[(Z)-N-(benzenesulfonylmethyl)-C-(4-methylphenyl)carbonimidoyl]carbamothioylamino]benzoate
• InChI: InChI=1S/C24H23N3O4S2/c1-17-8-10-18(11-9-17)22(25-16-33(29,30)21-6-4-3-5-7-21)27-24(32)26-20-14-12-19(13-15-20)23(28)31-2/h3-15H,16H2,1-2H3,(H2,25,26,27,32)
• InChI Key: KRDBIWNSGPOWKS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C(=NCS(=O)(=O)C2=CC=CC=C2)NC(=S)NC3=CC=C(C=C3)C(=O)OC
• Isomeric SMILES: CC1=CC=C(C=C1)/C(=N/CS(=O)(=O)C2=CC=CC=C2)/NC(=S)NC3=CC=C(C=C3)C(=O)OC
• Molecular Formula: C24H23N3O4S2
• Molecular Weight: 481.6 g/mol

Description

(Z)-methyl 4-(3-((((phenylsulfonyl)methyl)imino)(p-tolyl)methyl)thioureido)benzoate is a useful research compound. Its molecular formula is C24H23N3O4S2 and its molecular weight is 481.59. The purity is usually 95%.
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Scientific Research Applications

Organic Synthesis and Chemical Reactions

• Sulfonation and Synthesis Processes : One study discusses the sulfonation process, highlighting the synthesis of methyl (Z)-3-(Phenylsulfonyl)Prop-2-enoate, a compound related in terms of sulfonation and structural motifs, indicating a broad interest in sulfone compounds for various chemical synthesis applications (Hirst & Parsons, 2003).

• Photorearrangement and Thiaxanthone Synthesis : Another research explores the photorearrangement of tolyl-methylsulfono-thio-benzoate, leading to thiaxanthone derivatives. This demonstrates the utility of such compounds in synthesizing new materials with potentially unique optical properties (Martens & Praefcke, 1974).

• Benzazoles Synthesis : Research on arylsulfonyl(thio)propionic acids and their reaction with nitriles and methyl imino ester hydrochlorides to synthesize new benzazoles indicates the role of such compounds in creating heterocyclic compounds with possible applications in pharmaceuticals and materials science (Moskvichev et al., 2001).

Material Science and Nonlinear Optics

• Nonlinear Optical Materials : A study focused on synthesizing sulfone-substituted thiophene chromophores for second-order nonlinear optics showcases the potential of sulfone and similar functional groups in developing materials with high thermal stability and efficient optical nonlinearities, indicating the relevance of such chemical structures in advanced optical and electronic materials research (Chou et al., 1996).

Chemical Protection and Synthesis Methodology

• Protecting Groups in Synthesis : The use of phenylsulfonyl and similar groups as protecting agents in the synthesis of complex organic molecules, such as in the context of imides and lactams, suggests the importance of these chemical motifs in facilitating synthetic routes for pharmaceuticals and organic materials (Petit et al., 2014).